N-(2,6-difluorobenzyl)-2-(3-(m-tolyl)ureido)thiazole-4-carboxamide

• IUPAC Name: N-[(2,6-difluorophenyl)methyl]-2-[(3-methylphenyl)carbamoylamino]-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C19H16F2N4O2S/c1-11-4-2-5-12(8-11)23-18(27)25-19-24-16(10-28-19)17(26)22-9-13-14(20)6-3-7-15(13)21/h2-8,10H,9H2,1H3,(H,22,26)(H2,23,24,25,27)
• InChI Key: OQDXVSNCVBKZML-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)NC2=NC(=CS2)C(=O)NCC3=C(C=CC=C3F)F
• Molecular Formula: C19H16F2N4O2S
• Molecular Weight: 402.4 g/mol

Description

N-(2,6-difluorobenzyl)-2-(3-(m-tolyl)ureido)thiazole-4-carboxamide, also known as DT-13, is a synthetic compound that has been widely studied for its potential therapeutic applications. It belongs to the thiazole carboxamide family of compounds and has been shown to possess a range of biological activities that make it a promising candidate for further research.

Scientific Research Applications

Synthesis and Biological Importance

The synthesis of 2-(thio)ureabenzothiazoles (TBT and UBT) demonstrates a broad spectrum of biological activities, highlighting the importance of these compounds in medicinal chemistry. Such derivatives, including UBT and TBT, serve as potential therapeutic agents due to their pharmacological activities, with applications ranging from treatment of rheumatoid arthritis to acting as fungicides and herbicides. The chemical reactions and synthetic methodologies for these compounds, from historical approaches to contemporary methods, underline their significance in drug design and synthesis for testing against various biological activities (Rosales-Hernández et al., 2022).

Antitumor Activity of Imidazole Derivatives

Imidazole derivatives, closely related to benzothiazoles in structural and functional properties, have been reviewed for their antitumor activities. These compounds, including bis(2-chloroethyl)amino derivatives and benzimidazole, show promise in the search for new antitumor drugs, reflecting the potential for derivatives of N-(2,6-difluorobenzyl)-2-(3-(m-tolyl)ureido)thiazole-4-carboxamide to be explored in similar contexts (Iradyan et al., 2009).

Antioxidant and Anti-inflammatory Properties

Research on the antioxidant and anti-inflammatory properties of benzofused thiazole derivatives, a category to which the specified compound is related, indicates potential applications in the development of therapeutic agents. These studies suggest that certain benzofused thiazole derivatives possess notable anti-inflammatory activity and a capacity to act against various reactive species, further supporting the exploration of N-(2,6-difluorobenzyl)-2-(3-(m-tolyl)ureido)thiazole-4-carboxamide in these areas (Raut et al., 2020).

Environmental Persistence and Degradation

The environmental fate and degradation pathways of polyfluoroalkyl chemicals, which share some structural similarities with the compound , emphasize the need for understanding the environmental impact of such chemicals. These studies provide insights into how these compounds degrade and their potential bioaccumulative nature, relevant for considering the environmental aspects of scientific research applications involving similar compounds (Liu & Avendaño, 2013).